6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

Specification

• CAS No.: 2640956-03-0
• Molecular Formula: C19H21ClN6O3S
• Molecular Weight: 448.9 g/mol
• IUPAC Name: 6-[5-(5-chloro-2-methoxyphenyl)sulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methylpurine
• Standard InChI: InChI=1S/C19H21ClN6O3S/c1-24-11-23-17-18(24)21-10-22-19(17)25-6-12-8-26(9-13(12)7-25)30(27,28)16-5-14(20)3-4-15(16)29-2/h3-5,10-13H,6-9H2,1-2H3
• Standard InChI Key: GGQOYKUVKPZXLJ-UHFFFAOYSA-N
• SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)S(=O)(=O)C5=C(C=CC(=C5)Cl)OC
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)S(=O)(=O)C5=C(C=CC(=C5)Cl)OC

Introduction

6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine, with the CAS number 2640956-03-0, is a complex organic compound that combines a purine ring system with an octahydropyrrolo[3,4-c]pyrrole moiety and a benzenesulfonyl group. This compound is primarily used in non-human research and is not intended for therapeutic or veterinary use.

Physical and Chemical Characteristics

This compound is a solid at room temperature. Its solubility and stability under various conditions are not extensively documented, but it is likely sensitive to moisture and light, similar to other organic compounds of its class.

Synthesis and Preparation

The synthesis of 6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine typically involves multi-step reactions starting from readily available precursors. The specific synthesis pathway may include the formation of the octahydropyrrolo[3,4-c]pyrrole core followed by sulfonylation with 5-chloro-2-methoxybenzenesulfonyl chloride and subsequent coupling with a purine derivative.

Data and Research Findings

Property	Value
CAS Number	2640956-03-0
Molecular Formula	C19H21ClN6O3S
Molecular Weight	448.9 g/mol
IUPAC Name	6-[5-(5-chloro-2-methoxyphenyl)sulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methylpurine

Potential Research Directions

• Biological Screening: This compound could be screened for activity against various enzymes or receptors to identify potential therapeutic targets.

• Structural Modifications: Derivatives of this compound could be synthesized to explore structure-activity relationships and optimize biological activity.